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Compound of Interest

Compound Name: C17 lysosphingomyelin

CAS No.: 118540-32-2

Cat. No.: B3088592

Get Quote

Welcome to the Technical Support Center for C17 Lysosphingomyelin (also known as C17-

Sphingosylphosphorylcholine or C17-SPC). As a critical internal standard in mass

spectrometry-based lipidomics—particularly for the diagnosis of lysosomal storage disorders

like Niemann-Pick disease (ASMD and NPC)[1]—maintaining the structural integrity and

precise concentration of C17-LSM is paramount.

This guide provides field-proven troubleshooting strategies, causality-driven FAQs, and self-

validating protocols to ensure absolute confidence in your analytical workflows.

Section 1: Core Principles of C17-LSM Stability
Understanding why a lipid standard degrades is the first step in preventing analytical failure.

C17-LSM is an amphiphilic molecule with a highly hydrophobic C17 sphingoid base tail and a

zwitterionic phosphorylcholine headgroup, making it highly reactive to its physical and chemical

environment.
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Mechanisms of C17-LSM degradation versus optimal preservation pathways.

FAQ 1: Why does C17-LSM lose signal intensity when
stored in aqueous solutions?
Causality: In aqueous solutions, two detrimental phenomena occur. First, the ester and

phosphodiester bonds are susceptible to gradual hydrolysis over time, especially if the pH

deviates from neutrality[2]. Second, without carrier proteins (like BSA) to stabilize them, the

hydrophobic tails aggregate to form micelles. More critically, these hydrophobic tails undergo

rapid adsorption to the walls of plastic (polypropylene/polyethylene) tubes, effectively pulling

the standard out of the solution and causing a massive, artificial drop in detectable LC-MS/MS

signal[2].

FAQ 2: What are the absolute optimal storage conditions
for C17-LSM stock solutions?
Causality: To arrest both chemical degradation and physical loss, C17-LSM must be stored in a

manner that neutralizes its amphiphilic reactivity.

Solvent: Use an organic solvent mixture, typically Chloroform:Methanol (2:1, v/v) or 100%

Ethanol[3]. This prevents micelle formation and hydrolysis.

Container: Always use glass vials with Teflon-lined caps. Never use plastic polymers with

organic solvents; the solvent will leach impurities (phthalates) that cause severe ion

suppression in mass spectrometry, and the lipid will adsorb to the plastic[2].
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Atmosphere & Temperature: Store under a blanket of inert gas (Nitrogen or Argon) to prevent

autoxidation of the lipid chain, and keep at -80°C for long-term storage (up to 6 months) or

-20°C for short-term (up to 1 month)[2][3].

Section 2: Troubleshooting Matrix & Assay Specifics
FAQ 3: We observe an upward drift in C17-LSM and
endogenous SPC concentrations in plasma samples
stored at -20°C over several months. Is this a calibration
error?
Causality: This is a documented matrix-specific artifact, not a calibration error. While SPC is

highly stable in plasma for short durations (e.g., 4 days at 4°C, or 96 hours at room

temperature), long-term storage at -20°C leads to an upward drift in concentration after

approximately 80 days[4]. At -20°C, the biological matrix is not fully below its glass transition

temperature. Residual enzymatic activity (such as sphingomyelin deacylase or acid

ceramidase) slowly continues to deacylate abundant endogenous sphingomyelin into

lysosphingomyelin[1][4]. To halt all molecular mobility and enzymatic activity, plasma samples

intended for sphingolipidomics must be stored at -80°C, where they remain stable for over 2

years[4].

Table 1: Quantitative Stability Summary for
Lysosphingomyelin / SPC
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Matrix /
Solvent

Storage
Temperature

Duration
Stability
Status

Mechanistic
Note

Plasma
Room Temp

(~20°C)
Up to 96 hours

Stable (+13%

drift)

Clinically

acceptable for

short

transport[4].

Plasma 4°C Up to 4 days Stable

Ideal for

autosampler

queues[4].

Plasma -20°C > 80 days
Unstable

(Upward Drift)

Residual

enzymatic

deacylation of

SM to LSM[4].

Plasma -80°C 2+ Years Highly Stable

Complete

enzymatic

arrest[4].

Organic Solvent -20°C 1 Month Stable
Protect from light

and air[3].

Organic Solvent -80°C 6 Months Highly Stable

Requires Teflon-

lined glass

vials[2][3].

Section 3: Self-Validating Experimental Protocols
To ensure your internal standard does not introduce variance into your lipidomics assay, use

the following self-validating workflow. This protocol builds a closed-loop validation step into the

preparation phase, ensuring that any degradation is caught before the standard is mixed with

precious clinical samples.

Lyophilized
C17-LSM

Reconstitution
CHCl3:MeOH (2:1)

Aliquot into
Glass Vials

Nitrogen/Argon
Overlay

Seal with
Teflon Caps

Store at -80°C
(Up to 6 months)

LC-MS/MS
QC Check
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Step-by-step self-validating workflow for C17-LSM stock preparation.

Protocol: Preparation and Long-Term Storage of C17-
LSM Internal Standard Stocks
Step 1: Reconstitution Equilibrate the lyophilized C17-LSM vial to room temperature in a

desiccator to prevent ambient moisture condensation. Add a Chloroform:Methanol (2:1, v/v)

solution to achieve a primary stock concentration of 1 mg/mL[2]. Vortex gently until completely

dissolved.

Step 2: Aliquoting (The "Single-Use" Rule) Divide the stock into single-use aliquots (e.g., 50 µL)

in amber glass vials. Never use plastic.[2] Repeated freeze-thaw cycles introduce moisture and

oxygen, which significantly decreases sphingolipid potency and accelerates degradation[5].

Step 3: Inert Gas Overlay Gently blow a stream of pure Nitrogen or Argon gas over the liquid

surface of each vial for 3-5 seconds to displace ambient oxygen and prevent autoxidation[2].

Step 4: Sealing and Storage Immediately cap the vials using Teflon-lined closures to prevent

solvent evaporation. Store the aliquots at -80°C[2][3].

Step 5: Baseline QC Validation (Self-Validating Step) Take one aliquot immediately after

preparation, dilute it to your working concentration (e.g., 10 ng/mL in mobile phase), and inject

it into your LC-MS/MS system. Record the Area Under the Curve (AUC), retention time, and

signal-to-noise ratio. Validation Check: Before analyzing a new batch of clinical samples in the

future, thaw a new aliquot and run the exact same QC check. The AUC must be within ±5% of

the baseline. If the signal drops significantly, suspect adsorption or solvent evaporation; if

multiple peaks appear, suspect hydrolysis or oxidation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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